Cas no 64097-00-3 (Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester)
64097-00-3 structure
Product Name:Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester
CAS No:64097-00-3
MF:C12H16O2S
MW:224.319242477417
CID:1669331
PubChem ID:12382610
Update Time:2025-04-21
Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester
- S-(5-tert-butyl-2-hydroxyphenyl) ethanethioate
- DTXSID80495536
- 64097-00-3
-
- Inchi: 1S/C12H16O2S/c1-8(13)15-11-7-9(12(2,3)4)5-6-10(11)14/h5-7,14H,1-4H3
- InChI Key: ULOITQWAUMGZTK-UHFFFAOYSA-N
- SMILES: S(C(C)=O)C1=C(C=CC(=C1)C(C)(C)C)O
Computed Properties
- Exact Mass: 224.08718
- Monoisotopic Mass: 224.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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